Cas no 405879-15-4 (Propyl(pyridin-4-ylmethyl)amine hydrochloride)

• Product Name: Propyl(pyridin-4-ylmethyl)amine hydrochloride
• CAS No: 405879-15-4
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• MDL: MFCD07106964
• CID: 4713958
• Update Time: 2025-06-08

Propyl(pyridin-4-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propyl(pyridin-4-ylmethyl)amine hydrochloride
• propyl[(pyridin-4-yl)methyl]amine hydrochloride
• N-(Pyridin-4-ylmethyl)propan-1-amine hydrochloride

• MDL： MFCD07106964
• Inchi： 1S/C9H14N2.ClH/c1-2-5-11-8-9-3-6-10-7-4-9;/h3-4,6-7,11H,2,5,8H2,1H3;1H
• InChI Key： QHJCEGCGOBIALS-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CN=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 87.6
• Topological Polar Surface Area: 24.9

Additional information on Propyl(pyridin-4-ylmethyl)amine hydrochloride

Propyl(pyridin-4-ylmethyl)amine Hydrochloride (CAS No. 405879-15-4): A Comprehensive Overview

Propyl(pyridin-4-ylmethyl)amine hydrochloride (CAS No. 405879-15-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(3-Aminopropylmethylamino)pyridine hydrochloride, is a derivative of pyridine and has gained attention for its potential therapeutic properties and as a building block in the synthesis of more complex molecules.

The chemical structure of propyl(pyridin-4-ylmethyl)amine hydrochloride consists of a pyridine ring attached to a propylamine chain, with the entire molecule being protonated to form the hydrochloride salt. This unique structure confers several interesting properties, including solubility in water and organic solvents, which makes it suitable for various applications in both research and development.

In recent years, there has been a growing interest in the use of propyl(pyridin-4-ylmethyl)amine hydrochloride as a lead compound for the development of new drugs. One of the key areas of research has been its potential as a neuroprotective agent. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

A study published in the *Journal of Medicinal Chemistry* in 2022 investigated the neuroprotective effects of propyl(pyridin-4-ylmethyl)amine hydrochloride in a rat model of ischemic stroke. The results demonstrated that treatment with this compound significantly reduced neuronal cell death and improved functional outcomes, suggesting its potential as a therapeutic agent for stroke patients.

Beyond its neuroprotective properties, propyl(pyridin-4-ylmethyl)amine hydrochloride has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted at the University of California, San Francisco, found that this compound can inhibit the aggregation of amyloid-beta peptides, which are known to play a crucial role in the pathogenesis of Alzheimer's disease.

In addition to its direct therapeutic applications, propyl(pyridin-4-ylmethyl)amine hydrochloride is also used as an intermediate in the synthesis of more complex molecules. Its reactive amine group allows for easy functionalization, making it a valuable building block in organic synthesis. For example, it can be used to introduce pyridine moieties into larger molecular frameworks, which can then be further modified to create compounds with specific biological activities.

The synthetic route for preparing propyl(pyridin-4-ylmethyl)amine hydrochloride typically involves the reaction of 4-(aminomethyl)pyridine with propionaldehyde, followed by protonation with hydrochloric acid. This process is well-documented in the literature and can be scaled up for industrial production. The high yield and purity of the final product make it an attractive choice for both academic and industrial laboratories.

In terms of safety and handling, propyl(pyridin-4-ylmethyl)amine hydrochloride should be stored in a cool, dry place away from strong oxidizers and acids. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation.

The future prospects for propyl(pyridin-4-ylmethyl)amine hydrochloride are promising. Ongoing research is exploring its potential in other therapeutic areas, such as anti-inflammatory and antioxidant applications. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and reduce side effects.

In conclusion, propyl(pyridin-4-ylmethyl)amine hydrochloride (CAS No. 405879-15-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.